Cas no 2580239-40-1 (methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate)

Methyl 3-(4-(aminomethyl)phenyl)-2-methylpropanoate is a versatile chemical intermediate with a molecular structure featuring both an ester and an aminomethyl functional group. This compound is particularly valuable in organic synthesis and pharmaceutical applications due to its dual reactivity, enabling further derivatization at both the ester and amine sites. The presence of the aminomethyl group enhances its utility in peptide coupling reactions and as a building block for bioactive molecules. Its ester moiety offers flexibility for hydrolysis or transesterification, while the aromatic ring provides stability and potential for electrophilic substitution. The compound's well-defined structure and purity make it suitable for precise synthetic routes, particularly in the development of targeted drug candidates or specialized polymers. Its balanced lipophilicity, contributed by the methylpropanoate group, also facilitates membrane permeability in drug design applications.

methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate structure

2580239-40-1 structure

Product Name:methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate

CAS No:2580239-40-1

MF:C₁₂H₁₇NO₂

MW:207.268883466721

CID:5661395

PubChem ID:142043056

Update Time:2025-07-02

methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- 2580239-40-1
- methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate
- EN300-27727260
- methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate
- Inchi： 1S/C12H17NO2/c1-9(12(14)15-2)7-10-3-5-11(8-13)6-4-10/h3-6,9H,7-8,13H2,1-2H3
- InChI Key： BUMAAAYTYGICRU-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)CC1C=CC(CN)=CC=1)=O

Computed Properties

Exact Mass: 207.125928785g/mol
Monoisotopic Mass: 207.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 52.3Å²

methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27727260-1g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1		1g	$1142.0	2023-09-10
Enamine	EN300-27727260-5g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1		5g	$3313.0	2023-09-10
Enamine	EN300-27727260-10g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1		10g	$4914.0	2023-09-10
Enamine	EN300-27727260-0.05g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1	95.0%	0.05g	$959.0	2025-03-19
Enamine	EN300-27727260-0.1g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1	95.0%	0.1g	$1005.0	2025-03-19
Enamine	EN300-27727260-0.25g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1	95.0%	0.25g	$1051.0	2025-03-19
Enamine	EN300-27727260-0.5g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1	95.0%	0.5g	$1097.0	2025-03-19
Enamine	EN300-27727260-1.0g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1	95.0%	1.0g	$1142.0	2025-03-19
Enamine	EN300-27727260-2.5g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1	95.0%	2.5g	$2240.0	2025-03-19
Enamine	EN300-27727260-5.0g	methyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate	2580239-40-1	95.0%	5.0g	$3313.0	2025-03-19

methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate Related Literature

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2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Additional information on methyl 3-4-(aminomethyl)phenyl-2-methylpropanoate

Comprehensive Overview of Methyl 3-(4-(Aminomethyl)Phenyl)-2-Methylpropanoate (CAS No. 2580239-40-1)

Methyl 3-(4-(aminomethyl)phenyl)-2-methylpropanoate (CAS No. 2580239-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique aminomethylphenyl and methylpropanoate functional groups, exhibits versatile applications in drug synthesis and material science. Its molecular structure, combining aromatic and aliphatic components, makes it a valuable intermediate for developing bioactive molecules.

In recent years, the demand for methyl 3-(4-(aminomethyl)phenyl)-2-methylpropanoate has surged due to its potential role in peptide synthesis and small-molecule drug development. Researchers are particularly interested in its aminomethyl moiety, which facilitates conjugation with other pharmacophores, enhancing drug delivery systems. The compound's ester group further allows for controlled hydrolysis, making it a candidate for prodrug formulations—a trending topic in precision medicine.

The synthesis of CAS No. 2580239-40-1 typically involves multi-step organic reactions, including reductive amination and esterification. Advanced techniques like HPLC purification ensure high purity, critical for pharmaceutical-grade intermediates. Analytical studies using NMR spectroscopy and mass spectrometry confirm its structural integrity, addressing common queries about compound characterization in peer-reviewed literature.

From an industrial perspective, methyl 3-(4-(aminomethyl)phenyl)-2-methylpropanoate aligns with the growing focus on green chemistry. Optimized synthetic routes minimize waste, resonating with sustainability trends. Its compatibility with biocatalysts also opens avenues for enzyme-mediated synthesis, a hot topic in biotechnology forums.

Beyond pharmaceuticals, this compound’s aromatic amine functionality is explored in polymer chemistry for creating high-performance resins. Its thermal stability and reactivity with epoxies make it suitable for advanced coatings, a niche frequently searched in material science databases.

Safety and handling of CAS No. 2580239-40-1 adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling—a detail often queried by laboratory technicians and synthetic chemists.

In summary, methyl 3-(4-(aminomethyl)phenyl)-2-methylpropanoate represents a convergence of pharmaceutical innovation and industrial applicability. Its dual role in drug discovery and material engineering ensures its relevance in contemporary research, addressing frequent search trends around multifunctional intermediates and sustainable synthesis.